Cas no 22214-30-8 (4-(4-hydroxyphenyl)but-3-en-2-one)

• Product Name: 4-(4-hydroxyphenyl)but-3-en-2-one
• CAS No: 22214-30-8
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 287671
• PubChem ID: 796857
• Update Time: 2025-04-19

4-(4-hydroxyphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one,4-(4-hydroxyphenyl)-, (3E)-
• (3E)-4-(4-Hydroxyphenyl)-3-buten-2-one
• (3E)-4-(4-hydroxylphenyl)-3-buten-2-one
• (E)-{4-[2-(4-fluorophenyl)vinyl]phenyl}-dimethylamine
• (E)-4-(4-cyanostyryl)pyridine
• (E)-4-(4-Fluorostyryl)-N,N-dimethylaniline
• (E)-4-(4-hydroxyphenyl)-3-butene-2-one
• 4-(4-hydroxyphenyl)-3-buten-2-one
• 4-Dimethylamino-4'-fluor-trans-stilben
• AC1MMU5K
• CTK0C0252
• trans-4-(4-hydroxyphenyl)but-3-en-2-one
• trans-4-dimethylamino-4'-fluoro-stilbene
• 4-(4-hydroxyphenyl)but-3-en-2-one
• NSC 26516
• DTXSID2062878
• AKOS005207153
• (E)-4-(4-hydroxyphenyl)but-3-en-2-one
• 4-hydroxybenzylideneacetone
• p-hydroxyphenylbut-3ene-2-one
• p-Hydroxybenzalacetone
• p-Hydroxybenzylidene acetone
• 3160-35-8
• (~{E})-4-(4-hydroxyphenyl)but-3-en-2-one
• CS-B1377
• 4-Hydroxycinnamoylmethane
• 3-Buten-2-one, 4-(p-hydroxyphenyl)-
• CHEMBL9184
• AI3-30539
• 3-Buten-2-one,4-(4-hydroxyphenyl)-,(3E)-
• 22214-30-8
• 4-Hydroxybenzylidene acetone
• 4-(p-Hydroxyphenyl)-3-buten-2-one
• EN300-1858559
• (3E)-4-(4-hydroxyphenyl)but-3-en-2-one
• AI3-35956
• 3-Buten-2-one, 4-(4-hydroxyphenyl)-
• 8MK
• (E)-4-(4-Hydroxyphenyl)-3-buten-2-one
• EINECS 221-607-9
• 4-(4'-hydroxyphenyl)-(e)-3-buten-2-one
• Methyl P-Hydroxycinnamyl Ketone
• AS-61561
• SCHEMBL807859
• 4-Hydroxystyryl methyl ketone
• p-hydroxyphenylbut-3-ene-2-one
• CHEBI:68636
• J-018486
• CS-0356795
• DTXSID201287493
• NSC26516
• Q27137063
• 1-(4-Hydroxybenzylidene)acetone
• 4-Hydroxybenzalacetone
• MFCD00016490
• 4-Hydroxybenzal acetone
• NSC-26516
• 3-Buten-2-one, 4-(4-hydroxyphenyl)-, (E)-
• 4-(p-Hydroxyphenyl)-3-buten-2-one; (4-Hydroxybenzylidene)acetone
• STL506899

• Inchi： 1S/C10H10O2/c1-8(11)2-3-9-4-6-10(12)7-5-9/h2-7,12H,1H3/b3-2+
• InChI Key： OCNIKEFATSKIBE-NSCUHMNNSA-N
• SMILES： OC1C=CC(/C=C/C(C)=O)=CC=1

Computed Properties

• Exact Mass: 162.06808
• Monoisotopic Mass: 162.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.138
• Boiling Point: 318.1°Cat760mmHg
• Flash Point: 134.8°C
• PSA: 37.30000
• LogP: 1.99440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives